![molecular formula C23H22N4O4 B2596609 5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile CAS No. 903200-20-4](/img/structure/B2596609.png)
5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-(3,4-Dimethoxybenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Antimicrobial Applications: Compounds structurally related to the target, involving piperazine and oxazole derivatives, have been synthesized and evaluated for their antimicrobial activities. For example, novel triazole derivatives and oxadiazole derivatives have shown moderate to good antimicrobial activities against various microorganisms (Bektaş et al., 2007); (Jadhav et al., 2017).
Structural and Biological Evaluation
- Structural Characterization and Biological Evaluation: Studies have synthesized and characterized compounds with related structural frameworks, such as tert-butyl piperazine carboxylate derivatives, exploring their antimicrobial and anthelmintic activities. These insights contribute to understanding the chemical behavior and potential biological interactions of similar compounds (Sanjeevarayappa et al., 2015).
Synthesis of Complex Derivatives
- Complex Derivative Synthesis: Research into synthesizing complex derivatives involving piperazine and benzofuran units as central components has demonstrated potent antibacterial efficacies against strains such as E. coli and S. aureus. These syntheses offer pathways for creating novel compounds with significant biological activities (Mekky & Sanad, 2020).
Chemical Transformations and Reactivity
- Chemical Transformations: Studies on the chemical transformations of related compounds under nucleophilic conditions have provided insights into potential synthetic pathways and the reactivity of compounds containing carbonitrile groups, which can inform the synthesis and applications of the target compound (Ibrahim & El-Gohary, 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit human pde3b .
Mode of Action
It’s worth noting that the inhibition of pde3b can lead to increased levels of cyclic amp, a key secondary messenger in cells .
Biochemical Pathways
The inhibition of pde3b and the subsequent increase in cyclic amp can affect multiple pathways, including those involved in cell proliferation, differentiation, and apoptosis .
Result of Action
The increase in cyclic amp levels due to pde3b inhibition can have various effects, including changes in gene expression, cell growth, and apoptosis .
Properties
IUPAC Name |
5-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-2-phenyl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4/c1-29-19-9-8-17(14-20(19)30-2)22(28)26-10-12-27(13-11-26)23-18(15-24)25-21(31-23)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCIYTTAEJOHCTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC=C4)C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.